2-(3-fluorophenyl)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide

• Molecular Formula: C18H18FNO2
• Molecular Weight: 299.3 g/mol
• IUPAC Name: 2-(3-fluorophenyl)-N-[4-(2-methylprop-2-enoxy)phenyl]acetamide
• InChI: InChI=1S/C18H18FNO2/c1-13(2)12-22-17-8-6-16(7-9-17)20-18(21)11-14-4-3-5-15(19)10-14/h3-10H,1,11-12H2,2H3,(H,20,21)
• InChI Key: YIYVQEGIADDONY-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)NC(=O)CC2=CC(=CC=C2)F

Description

2-(3-fluorophenyl)-N-{4-[(2-methylprop-2-en-1-yl)oxy]phenyl}acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is often referred to as FMPA and is known for its ability to interact with certain receptors in the body, leading to various biochemical and physiological effects. In

Scientific Research Applications

FMPA has been used in scientific research for its potential applications in the field of neuroscience. Specifically, FMPA has been shown to interact with the GABA-A receptor, which is an important target for many drugs used to treat anxiety and other neurological disorders. FMPA has also been studied for its potential use as a tool for studying the function of the GABA-A receptor in vivo.

Mechanism of Action

The mechanism of action of FMPA involves its interaction with the GABA-A receptor. Specifically, FMPA binds to a site on the receptor that is distinct from the site where GABA binds. This binding leads to an increase in the activity of the receptor, which can have various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FMPA are primarily related to its interaction with the GABA-A receptor. FMPA has been shown to increase the activity of the receptor, leading to an increase in inhibitory neurotransmission. This can have various effects on the body, including sedation, muscle relaxation, and anti-anxiety effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of FMPA for lab experiments is its specificity for the GABA-A receptor. This allows researchers to selectively target this receptor and study its function in vivo. However, one limitation of FMPA is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on FMPA. One area of interest is the development of new compounds that are more selective for the GABA-A receptor and have fewer off-target effects. Another area of interest is the use of FMPA as a tool for studying the function of the GABA-A receptor in various neurological disorders, such as anxiety and epilepsy. Additionally, there is potential for FMPA to be used in the development of new drugs for the treatment of these disorders.

Synthesis Methods

The synthesis of FMPA involves a series of chemical reactions that require specialized equipment and expertise. The most common synthesis method involves the reaction of 3-fluoroaniline with 4-(2-methylprop-2-en-1-yl)oxyphenylacetyl chloride in the presence of a base such as triethylamine. The resulting product is then purified through a series of chromatography and recrystallization steps.